(4-Methoxy-2-nitrophenyl)methanol
Overview
Description
(4-Methoxy-2-nitrophenyl)methanol is a research chemical with the molecular formula C8H9NO4 and a molecular weight of 183.16 . It is soluble in benzene and hexane .
Molecular Structure Analysis
The molecule has a density of 1.3±0.1 g/cm³, a boiling point of 255.3±30.0 °C at 760 mmHg, and a flash point of 108.2±24.6 °C . The molecule has 5 hydrogen bond acceptors, 1 hydrogen bond donor, and 3 freely rotating bonds .Physical And Chemical Properties Analysis
(4-Methoxy-2-nitrophenyl)methanol has a density of 1.3±0.1 g/cm³, a boiling point of 255.3±30.0 °C at 760 mmHg, and a flash point of 108.2±24.6 °C . It has a molar refractivity of 45.6±0.3 cm³, a polar surface area of 75 Ų, and a molar volume of 138.7±3.0 cm³ .Scientific Research Applications
Oxidation Reactions : It has been found that 4-methoxyanilines, like (4-Methoxy-2-nitrophenyl)methanol, can be selectively oxidized to form 4-alkoxy-N-(4-nitrophenyl)anilines. This is achieved using hydrogen peroxide and selenium dioxide as catalysts in methanol at room temperature. This process is part of broader research exploring aniline oxidation pathways (Gebhardt et al., 2008).
Synthesis of Complex Compounds : The compound is used in the synthesis of other complex chemicals, such as 2,6-Dimethyl-4-(3-nitrophenyl)-5-methoxycarbonyl-1,4-dihydropyridine-3-carboxylic acid. This involves modifications under phase transfer catalysis, with methanol as a solvent, highlighting the versatility of (4-Methoxy-2-nitrophenyl)methanol in chemical synthesis (Li Ruo-qi, 2008).
Catalysis and Reaction Kinetics : This compound is also involved in studies of reaction kinetics, such as the analysis of reactions between different cation radicals and methanol. These studies are crucial for understanding the mechanistic details and factors influencing reaction rates in organic chemistry (Oyama et al., 2000).
Development of Chemosensors : Research has shown the use of compounds like 2-[(Z)-(5-phenyl-1,3,4-thiadiazol-2-ylimino)methyl]-6-methoxy-4-nitrophenol for the development of chemosensors. These sensors are capable of detecting specific ions, such as Al3+, with high selectivity and sensitivity (Manna et al., 2020).
Safety and Hazards
While specific safety and hazard information for (4-Methoxy-2-nitrophenyl)methanol is not available, general precautions include avoiding breathing mist, gas, or vapours, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and keeping people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
Compounds based on a similar (2-nitrophenyl)methanol scaffold have been shown to inhibit pqsd, a key enzyme of signal molecule biosynthesis in the cell-to-cell communication of pseudomonas aeruginosa .
Mode of Action
It can be inferred from similar compounds that it may interact with its target enzyme, inhibiting its function and leading to changes in cell-to-cell communication . The most promising molecule displayed anti-biofilm activity and a tight-binding mode of action .
Biochemical Pathways
aeruginosa . This could potentially disrupt quorum sensing, a form of cell-to-cell communication, and affect the formation of biofilms .
Result of Action
aeruginosa, potentially disrupting cell-to-cell communication and biofilm formation .
Action Environment
It’s worth noting that the properties of the solvent can have a significant impact on the reaction kinetics of similar compounds .
properties
IUPAC Name |
(4-methoxy-2-nitrophenyl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO4/c1-13-7-3-2-6(5-10)8(4-7)9(11)12/h2-4,10H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDVFIARESYCFKS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CO)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60404580 |
Source
|
| Record name | (4-methoxy-2-nitrophenyl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60404580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Methoxy-2-nitrophenyl)methanol | |
CAS RN |
22996-23-2 |
Source
|
| Record name | 4-Methoxy-2-nitrobenzenemethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22996-23-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (4-methoxy-2-nitrophenyl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60404580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Methoxy-2-nitrobenzyl alcohol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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